Cas no 2138351-89-8 (1,2,4-Thiadiazole-3-sulfonyl fluoride)

• Product Name: 1,2,4-Thiadiazole-3-sulfonyl fluoride
• CAS No: 2138351-89-8
• MF: C₂HFN₂O₂S₂
• MW: 168.169940710068
• CID: 6089495
• PubChem ID: 165716796
• Update Time: 2025-11-01

1,2,4-Thiadiazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138351-89-8
• 1,2,4-thiadiazole-3-sulfonyl fluoride
• EN300-727647
• 1,2,4-Thiadiazole-3-sulfonyl fluoride

• Inchi： 1S/C2HFN2O2S2/c3-9(6,7)2-4-1-8-5-2/h1H
• InChI Key： HAORUWVZYOBJIP-UHFFFAOYSA-N
• SMILES： S(C1=NSC=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 167.94634779g/mol
• Monoisotopic Mass: 167.94634779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.5Ų

Additional information on 1,2,4-Thiadiazole-3-sulfonyl fluoride

Recent Advances in the Application of 1,2,4-Thiadiazole-3-sulfonyl fluoride (CAS: 2138351-89-8) in Chemical Biology and Drug Discovery

The compound 1,2,4-Thiadiazole-3-sulfonyl fluoride (CAS: 2138351-89-8) has recently emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. This sulfur-containing heterocycle with a reactive sulfonyl fluoride moiety has attracted significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted covalent drug discovery.

Recent studies have demonstrated that 1,2,4-Thiadiazole-3-sulfonyl fluoride exhibits selective reactivity with various nucleophilic amino acids, particularly serine, threonine, and tyrosine residues in proteins. The compound's ability to form stable covalent adducts under physiological conditions makes it particularly valuable for studying enzyme mechanisms and protein function. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in developing covalent inhibitors for serine hydrolases, showing improved selectivity compared to traditional sulfonyl fluoride probes.

In drug discovery, researchers have utilized 1,2,4-Thiadiazole-3-sulfonyl fluoride as a warhead in the design of targeted covalent inhibitors. The thiadiazole ring system provides both structural diversity and favorable physicochemical properties, while the sulfonyl fluoride group enables irreversible modification of target proteins. Recent work has shown promising results in targeting kinases and other therapeutically relevant protein families, with several derivatives demonstrating potent activity in cellular assays.

The synthetic accessibility of 1,2,4-Thiadiazole-3-sulfonyl fluoride derivatives has been significantly improved through recent methodological advances. A 2024 publication in Organic Letters described an efficient one-pot synthesis protocol that enables rapid diversification of the thiadiazole core, facilitating structure-activity relationship studies. This development has accelerated the exploration of this chemical scaffold in medicinal chemistry programs.

From a safety and ADME perspective, preliminary studies indicate that 1,2,4-Thiadiazole-3-sulfonyl fluoride derivatives generally exhibit favorable metabolic stability and limited off-target reactivity, making them attractive candidates for further development. However, researchers caution that careful optimization of the warhead reactivity remains essential to balance potency with selectivity in biological systems.

Looking forward, the unique properties of 1,2,4-Thiadiazole-3-sulfonyl fluoride position it as a valuable tool for both chemical biology research and drug discovery. Ongoing studies are exploring its application in proteomics, target identification, and the development of novel therapeutic agents for challenging targets. As the understanding of its reactivity and selectivity continues to grow, this compound class is expected to play an increasingly important role in covalent drug discovery strategies.